Cas no 3080-74-8 (1,3-Dioxane,4-methyl-2-octyl-)

• Product Name: 1,3-Dioxane,4-methyl-2-octyl-
• CAS No: 3080-74-8
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 311428
• PubChem ID: 228778
• Update Time: 2025-04-19

1,3-Dioxane,4-methyl-2-octyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,4-methyl-2-octyl-
• 4-methyl-2-octyl-1,3-dioxane
• AC1L5GHB
• AC1Q6ZI5
• AG-J-44456
• AR-1G3384
• CTK4G5946
• NSC21904
• NSC-21904
• 3080-74-8
• DTXSID40281538

• Inchi： 1S/C13H26O2/c1-3-4-5-6-7-8-9-13-14-11-10-12(2)15-13/h12-13H,3-11H2,1-2H3
• InChI Key： JQWKJFODSPRWDX-UHFFFAOYSA-N
• SMILES： O1C(C)CCOC1CCCCCCCC

Computed Properties

• Exact Mass: 214.19338
• Monoisotopic Mass: 214.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.874
• Boiling Point: 258.5°Cat760mmHg
• Flash Point: 101.4°C
• Refractive Index: 1.431
• PSA: 18.46
• LogP: 3.88850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes